Cas no 6946-24-3 (tetracosane, 1-bromo-)
tetracosane, 1-bromo- structure
Product Name:tetracosane, 1-bromo-
CAS No:6946-24-3
MF:C24H49Br
MW:417.549867391586
CID:862971
PubChem ID:245145
Update Time:2025-04-19
tetracosane, 1-bromo- Chemical and Physical Properties
Names and Identifiers
-
- tetracosane, 1-bromo-
- 1-Bromotetracosane
- 1-(3-cyclohexen-1-ylcarbonyl)-2-Methylpiperidine
- SCHEMBL3065700
- 1-tetracosyl bromide
- NSC 56731
- NSC-56731
- 6946-24-3
- AKOS024429733
- NSC56731
- DTXSID00288588
- FT-0700922
-
- Inchi: 1S/C24H49Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25/h2-24H2,1H3
- InChI Key: ZGPCRVNHYNSDIH-UHFFFAOYSA-N
- SMILES: BrCCCCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 416.30197
- Monoisotopic Mass: 416.30176g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 25
- Rotatable Bond Count: 22
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.9876 (rough estimate)
- Melting Point: 50.7°C
- Boiling Point: 444.34°C (rough estimate)
- Refractive Index: 1.4862 (estimate)
- PSA: 0
- LogP: 9.98340
tetracosane, 1-bromo- Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
6946-24-3 (tetracosane, 1-bromo-) Related Products
- 63569-55-1(Hexane, 3,4-dibromo-2-methyl-, (R*,S*)-)
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- 60711-12-8(Cyclohexane, 1,2-dibromo-4-methyl-)
- 57234-70-5(Cyclopropane, 1-bromo-2-butyl-, cis-)
- 64811-90-1(Cyclobutane, 1,2-bis(bromomethyl)-, (1R,2S)-rel-)
- 586341-89-1(Cyclobutylium, 1-bromo-)
- 603121-59-1(3,6,9,12,15-Eicosapentaene, 20-bromo-, (3E,6E,9E,12E,15E)-)
- 58608-83-6(Hexane, 2,3-dibromo-, (R*,R*)-)
- 58608-87-0(Octane, 2,3-dibromo-, (R*,R*)-)
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